KDdiA-PC

• IUPAC Name: [(2R)-2-[(E)-11-carboxy-9-oxoundec-10-enoyl]oxy-3-hexadecanoyloxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
• InChI: InChI=1S/C36H66NO11P/c1-5-6-7-8-9-10-11-12-13-14-15-18-21-24-35(41)45-30-33(31-47-49(43,44)46-29-28-37(2,3)4)48-36(42)25-22-19-16-17-20-23-32(38)26-27-34(39)40/h26-27,33H,5-25,28-31H2,1-4H3,(H-,39,40,43,44)/b27-26+/t33-/m1/s1
• InChI Key: XWKBYMQTSGGZLW-PHSKOSPPSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCC(=O)C=CC(=O)O
• Isomeric SMILES: CCCCCCCCCCCCCCCC(=O)OC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCC(=O)/C=C/C(=O)O
• Molecular Formula: C36H66NO11P
• DSSTOX Substance ID: DTXSID601099787
• Molecular Weight: 719.9 g/mol
• CAS RN: 439904-34-4

Description

KDdiA-PC is a specialized phosphatidylcholine derivative known for its incorporation of ketodeoxyoctulosonic acid linked to a phospholipid backbone. This compound is recognized as one of the most potent ligands for the scavenger receptor CD36 among oxidized low-density lipoprotein species . This compound plays a significant role in lipid-mediated signaling and membrane biology .

Scientific Research Applications

KDdiA-PC has a wide range of scientific research applications, including:

Chemistry: Used in studies related to lipid-mediated signaling and membrane biology.

Biology: Investigated for its role in lipid accumulation, oxidative stress injury, apoptosis, and inflammatory signaling.

Medicine: Explored for its potential in understanding and treating conditions such as atherosclerosis and other cardiovascular diseases.

Industry: Utilized in the development of research tools and assays for studying lipid metabolism and related pathways.

Mechanism of Action

KDdiA-PC exerts its effects by binding to the scavenger receptor CD36 on the surface of macrophages and other cell types. This binding triggers a series of downstream signaling pathways involved in lipid accumulation, oxidative stress injury, apoptosis, and inflammatory responses . The molecular targets and pathways include the CD36 receptor and Toll-like receptor 2, which play a role in mediating the compound’s effects .

Biochemical Analysis

Biochemical Properties

KDdiA-PC plays a significant role in biochemical reactions, particularly in lipid accumulation, oxidative stress injury, apoptosis, and inflammatory signaling . It interacts with various enzymes, proteins, and other biomolecules, primarily through the CD36 receptor .

Cellular Effects

This compound has profound effects on various types of cells and cellular processes. It influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism . For instance, this compound triggers apoptosis in ER-stressed macrophages through a mechanism requiring both CD36 and Toll-like receptor 2 (TLR2) .

Molecular Mechanism

This compound exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . It is a ligand for ox-LDL and the macrophage scavenger receptor CD36 .

Temporal Effects in Laboratory Settings

It is known that this compound can trigger macrophage apoptosis when combined with certain conditions .

Metabolic Pathways

This compound is involved in several metabolic pathways, particularly those related to lipid metabolism . It interacts with various enzymes and cofactors, potentially affecting metabolic flux or metabolite levels .

Transport and Distribution

This compound is transported and distributed within cells and tissues, likely through interactions with transporters or binding proteins

Subcellular Localization

Cd36, the receptor with which this compound interacts, can be localized on the cell surface, mitochondria, endoplasmic reticulum, and endosomes .

Preparation Methods

Synthetic Routes and Reaction Conditions

KDdiA-PC is synthesized through the oxidation of low-density lipoprotein particles. The process involves isolating and purifying phosphatidylcholine species containing a fragmented, oxidized short-chain fatty acid remnant at the sn-2 position . The reaction conditions typically include the use of oxidizing agents and specific catalysts to achieve the desired oxidation state.

Industrial Production Methods

Industrial production of this compound involves large-scale oxidation of low-density lipoprotein particles, followed by purification processes to isolate the desired phosphatidylcholine species. The production process ensures high purity and consistency of the compound for research purposes .

Chemical Reactions Analysis

Types of Reactions

KDdiA-PC undergoes various chemical reactions, including:

Oxidation: The compound is formed through the oxidation of low-density lipoprotein particles.

Substitution: The incorporation of ketodeoxyoctulosonic acid into the phospholipid backbone involves substitution reactions.

Common Reagents and Conditions

Common reagents used in the synthesis and reactions of this compound include oxidizing agents, catalysts, and solvents such as dimethylformamide, ethanol, and phosphate-buffered saline .

Major Products Formed

The major product formed from the oxidation of low-density lipoprotein particles is this compound, which is a potent ligand for the scavenger receptor CD36 .

Comparison with Similar Compounds

KDdiA-PC is unique among oxidized low-density lipoprotein species due to its potent binding affinity for the scavenger receptor CD36. Similar compounds include other oxidized phosphatidylcholine species, such as:

POV-PC: Another oxidized phosphatidylcholine species with similar binding properties.

Sulfosuccinimidyl oleate sodium: A long-chain fatty acid that inhibits fatty acid transport and mitochondrial respiratory chain.

This compound stands out due to its high binding affinity and significant role in lipid-mediated signaling and membrane biology .